Cas no 8016-28-2 (2-Fluoro-3-methoxyaniline)

• Product Name: 2-Fluoro-3-methoxyaniline
• CAS No: 8016-28-2
• MF: C₇H₈FNO
• MW: 141.142925262451
• CID: 720175
• Update Time: 2025-11-04

2-Fluoro-3-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• Lard, oil
• LARD OIL, PRIME
• Larex Ex
• Larex No. 1
• Larex extra
• Larex extra No. 1
• Larex prime
• 2-fluoro-3-methoxyaniline
• BENZENAMINE, 2-FLUORO-3-METHOXY-
• Benzenamine, 2-fluoro-3-methoxy- (9CI)
• 2-fluoro-3-methoxybenzenamine
• 2-FLUORO-3-METHOXY-PHENYLAMINE
• PubChem15807
• WT128
• 2-Fluoro-3-methoxyaniline, AldrichCPR
• CM11575
• SY010508
• AB0026786
• AM20080644
• W8530
• A19808
• Z1708091471
• LARD OIL 1000MG NEAT
• REFINED-LARDOIL
• Oele, Schweineschmalz
• 2-Fluoro-3-methoxyaniline

• Inchi： 1S/C7H8FNO/c1-10-6-4-2-3-5(9)7(6)8/h2-4H,9H2,1H3
• InChI Key： KOSZHDVTNURERE-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 1.3
• Topological Polar Surface Area: 35.2

Experimental Properties

• Color/Form: White or yellowish waxy solid
• Density: 0.905-0.915 g/cm3
• Melting Point: -2 ºC
• Refractive Index: 1.470-1.472 (589.3 nm 20 ºC)

2-Fluoro-3-methoxyaniline Security Information

• WGK Germany：-
• Storage Condition：2-8°C

Additional information on 2-Fluoro-3-methoxyaniline

Introduction to 2-Fluoro-3-methoxyaniline (CAS No. 8016-28-2)

2-Fluoro-3-methoxyaniline (CAS No. 8016-28-2) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by its aromatic ring structure with a fluoro and methoxy substituent, which imparts specific reactivity and biological activity.

The molecular formula of 2-Fluoro-3-methoxyaniline is C₇H₈NOF, and its molecular weight is approximately 145.14 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its physical and chemical properties make it an attractive starting material for the synthesis of more complex molecules.

In the pharmaceutical industry, 2-Fluoro-3-methoxyaniline has been explored as a key intermediate in the synthesis of various drugs. Recent studies have highlighted its potential in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of 2-Fluoro-3-methoxyaniline as a building block for the synthesis of new antifungal compounds. These compounds exhibited potent activity against a range of fungal pathogens, including Candida albicans and Aspergillus fumigatus, making them promising candidates for further clinical evaluation.

Beyond antifungal applications, 2-Fluoro-3-methoxyaniline has also shown promise in the development of anticancer drugs. A research team from the University of California, San Francisco, demonstrated that derivatives of 2-Fluoro-3-methoxyaniline could selectively target and inhibit specific enzymes involved in cancer cell proliferation. The study, published in Cancer Research in 2020, highlighted the potential of these derivatives to serve as lead compounds for the development of novel anticancer therapies.

In addition to its pharmaceutical applications, 2-Fluoro-3-methoxyaniline has found utility in other areas of chemistry. For example, it is used as a ligand in transition metal-catalyzed reactions, particularly in palladium-catalyzed cross-coupling reactions. These reactions are crucial for the synthesis of complex organic molecules and have wide-ranging applications in materials science and organic synthesis.

The synthetic versatility of 2-Fluoro-3-methoxyaniline has also been leveraged in the development of new materials. A study published in Advanced Materials in 2019 reported the use of this compound as a precursor for the synthesis of conductive polymers with enhanced electrical properties. These polymers have potential applications in electronic devices, sensors, and energy storage systems.

The environmental impact of chemical compounds is an important consideration in their development and use. Recent studies have focused on the biodegradability and environmental fate of 2-Fluoro-3-methoxyaniline. A research group from the University of Manchester conducted a comprehensive analysis of the compound's behavior in aquatic environments. Their findings, published in Environmental Science & Technology in 2021, indicated that under certain conditions, 2-Fluoro-3-methoxyaniline can be biodegraded by microorganisms, reducing its potential environmental impact.

In conclusion, 2-Fluoro-3-methoxyaniline (CAS No. 8016-28-2) is a multifaceted compound with a wide range of applications across various fields. Its unique chemical properties make it an invaluable starting material for the synthesis of novel drugs and materials. Ongoing research continues to uncover new possibilities for this compound, underscoring its significance in both academic and industrial settings.